N-(2-chlorobenzyl)-3-(1-(2-((2-ethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)propanamide

• CAS RN: 895651-48-6
• Molecular Formula: C26H25ClN4O4S
• Molecular Weight: 525.02
• IUPAC Name: N-[(2-chlorophenyl)methyl]-3-[1-[2-(2-ethylanilino)-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]propanamide
• InChI: InChI=1S/C26H25ClN4O4S/c1-2-17-7-4-6-10-20(17)29-23(33)16-31-21-12-14-36-24(21)25(34)30(26(31)35)13-11-22(32)28-15-18-8-3-5-9-19(18)27/h3-10,12,14H,2,11,13,15-16H2,1H3,(H,28,32)(H,29,33)
• InChI Key: YVAQYDJOSJCXCO-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)CN2C3=C(C(=O)N(C2=O)CCC(=O)NCC4=CC=CC=C4Cl)SC=C3
• solubility: not available

Description

N-(2-chlorobenzyl)-3-(1-(2-((2-ethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C26H25ClN4O4S and its molecular weight is 525.02. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies

This compound is often synthesized through complex organic reactions involving substituted pyrimidines, thiophenes, and aromatic amines. For instance, Harutyunyan et al. (2015) demonstrated a one-step synthesis of pyrido[2,3-d]pyrimidines by condensing substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines in polyphosphoric acid, showcasing a versatile approach to creating compounds with similar structures Harutyunyan et al., 2015. Similarly, Nunna et al. (2014) reported on the synthesis and characterization of novel heterocyclic compounds containing a sulfamido moiety, which suggests a methodology that could be adapted for synthesizing the target compound by incorporating specific functional groups Nunna et al., 2014.

Biological Activities

Research has also focused on the biological activities of compounds with similar structures. Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives and evaluated them as anticancer and anti-5-lipoxygenase agents, indicating the potential pharmacological applications of compounds within this chemical family Rahmouni et al., 2016. This suggests that N-(2-chlorobenzyl)-3-(1-(2-((2-ethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)propanamide may exhibit similar biological properties, warranting further investigation into its potential as a therapeutic agent.